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Compound of Interest

Compound Name: (±)8,9-DiHETrE-d11

Cat. No.: B15545878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (±)8,9-DiHETrE-d11, a deuterated

derivative of (±)8,9-dihydroxyeicosatrienoic acid. This document consolidates key quantitative

data, outlines detailed experimental protocols for its primary application as an internal

standard, and explores its biological context within cellular signaling pathways.

Core Data Presentation
(±)8,9-DiHETrE-d11 is primarily utilized as an internal standard for the accurate quantification

of its non-deuterated counterpart, (±)8,9-DiHETrE, in biological matrices using mass

spectrometry-based techniques. While a specific CAS number for the deuterated form is not

available, the CAS number for the parent compound, (±)8,9-DiHETrE, is 192461-96-4.
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Property Value

Synonyms (±)8,9-DiHETrE-d11, (±)8(9)-DiHET-d11

Formal Name
(±)8,9-dihydroxy-5Z,11Z,14Z-eicosatrienoic-

16,16,17,17,18,18,19,19,20,20,20-d11 acid

Chemical Formula C₂₀H₂₃D₁₁O₄

Molecular Weight 349.6 g/mol

Purity ≥99% deuterated forms (d₁-d₁₁)

Formulation A solution in ethanol

Solubility
DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50

mg/ml, PBS (pH 7.2): 1 mg/ml

Storage -20°C

Stability ≥ 2 years

Biological Context and Signaling Pathways
(±)8,9-DiHETrE is a biologically active oxylipin formed from the metabolism of arachidonic acid.

The metabolic cascade begins with the conversion of arachidonic acid to (±)8(9)-

epoxyeicosatrienoic acid ((±)8(9)-EET) by cytochrome P450 epoxygenases. Subsequently,

soluble epoxide hydrolase (sEH) catalyzes the hydration of the epoxide in (±)8(9)-EET to form

the vicinal diol, (±)8,9-DiHETrE.

One of the key signaling roles of (±)8,9-DiHETrE is its ability to modulate intracellular cyclic

adenosine monophosphate (cAMP) levels. Research has shown that (±)8(9)-DiHET can induce

cAMP production in primary human coronary artery smooth muscle cells.[1] The canonical

cAMP signaling pathway, which is activated by an increase in intracellular cAMP, involves the

activation of Protein Kinase A (PKA), which in turn phosphorylates a multitude of downstream

targets, leading to various cellular responses.
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Start: Plasma Sample

Spike with (±)8,9-DiHETrE-d11
(Internal Standard)

Lipid Extraction
(Methanol/Chloroform)

Saponification (optional)
(KOH)

Reconstitute in
Mobile Phase

UPLC Separation
(C18 column)

MS/MS Detection
(MRM mode)

Quantification

End: Concentration of
(±)8,9-DiHETrE

 

Start: Cultured HCASMCs

Treat cells with
(±)8,9-DiHETrE

Incubate at 37°C

Lyse cells

Perform cAMP assay
(e.g., ELISA)

Analyze data

End: cAMP concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Technical Guide: (±)8,9-DiHETrE-d11]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15545878#8-9-
dihetre-d11-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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